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Compound of Interest

Compound Name: NF110

Cat. No.: B12419100 Get Quote

Application Notes and Protocols for NF110
For Researchers, Scientists, and Drug Development Professionals

Introduction
NF110 is a potent and selective antagonist of the P2X3 receptor, an ATP-gated ion channel

primarily expressed in sensory neurons. Its inhibitory action on P2X3 receptors makes it a

valuable tool for research in pain, particularly chronic and neuropathic pain, as well as in

studies related to cough and urinary bladder function. Proper solubilization and storage of

NF110 are critical to ensure its stability and efficacy in experimental settings. These application

notes provide detailed protocols for the solubilization and storage of NF110, ensuring

reproducible and reliable results in your research.

Data Presentation
The following tables summarize the key quantitative data for the solubilization and storage of

NF110.

Table 1: NF110 Storage Conditions
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Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 2 years
Protect from light and

moisture.

In DMSO -80°C Up to 6 months
Recommended for

long-term storage.

In DMSO 4°C Up to 2 weeks
Suitable for short-term

storage.

Table 2: Recommended Solubilization Parameters

Parameter Recommendation

Primary Solvent Dimethyl Sulfoxide (DMSO)

Recommended Stock Concentration 10 mM

Molecular Weight of NF110 1096.91 g/mol

Experimental Protocols
Calculating the Required Amount of Solvent
To prepare a stock solution of a specific concentration, use the following formula:

Volume of Solvent (L) = Mass of Compound (g) / (Desired Concentration (mol/L) x Molecular

Weight ( g/mol ))

Example for a 10 mM Stock Solution:

For 1 mg of NF110 powder:

Mass of NF110 = 0.001 g

Desired Concentration = 10 mM = 0.01 mol/L

Molecular Weight of NF110 = 1096.91 g/mol
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Volume of DMSO (L) = 0.001 g / (0.01 mol/L * 1096.91 g/mol ) = 0.00009116 L

Volume of DMSO (µL) = 0.00009116 L * 1,000,000 µL/L ≈ 91.16 µL

Therefore, you would add approximately 91.16 µL of DMSO to 1 mg of NF110 to get a 10 mM

stock solution.

Protocol for Solubilizing NF110
This protocol describes the preparation of a 10 mM stock solution of NF110 in DMSO.

Materials:

NF110 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, low-retention polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator water bath

Procedure:

Preparation: Before opening, centrifuge the vial of NF110 powder at a low speed for 1-2

minutes to ensure all the powder is at the bottom of the vial.

Solvent Addition: Carefully add the calculated volume of DMSO to the vial of NF110 powder

to achieve the desired stock concentration (e.g., 10 mM).

Dissolution:

Cap the vial tightly and vortex for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all the powder has dissolved.
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If necessary, sonicate the vial in a water bath for 5-10 minutes at room temperature to aid

dissolution.

Sterilization (Optional): If required for your application (e.g., cell culture), filter the stock

solution through a 0.22 µm syringe filter compatible with DMSO.

Protocol for Storing NF110 Stock Solutions
Proper storage is crucial to maintain the stability of the NF110 stock solution.

Procedure:

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the NF110 stock solution into

smaller, single-use volumes in sterile, low-retention microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent.

Storage:

For long-term storage (up to 6 months), store the aliquots at -80°C.

For short-term storage (up to 2 weeks), store the aliquots at 4°C.

Handling: When ready to use, thaw a single aliquot at room temperature. Avoid repeated

warming and cooling of the stock solution.
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Caption: Workflow for solubilizing and storing NF110.
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Caption: P2X3 receptor signaling and inhibition by NF110.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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